Cas no 63591-35-5 (2-(2,4,6-Trinitrophenoxy)cyclohepta-2,4,6-trien-1-one)

• Product Name: 2-(2,4,6-Trinitrophenoxy)cyclohepta-2,4,6-trien-1-one
• CAS No: 63591-35-5
• MF: C₁₃H₇N₃O₈
• MW: 333.209983110428
• CID: 2791166
• PubChem ID: 4264700
• Update Time: 2025-04-21

2-(2,4,6-Trinitrophenoxy)cyclohepta-2,4,6-trien-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS022141902
• STL331488
• DTXSID30401384
• 63591-35-5
• 2-(2,4,6-Trinitrophenoxy)cyclohepta-2,4,6-trien-1-one

• Inchi： 1S/C13H7N3O8/c17-11-4-2-1-3-5-12(11)24-13-9(15(20)21)6-8(14(18)19)7-10(13)16(22)23/h1-7H
• InChI Key： IYBSRLAHANQWFX-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC=CC1=O)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 333.02331419Da
• Monoisotopic Mass: 333.02331419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 164Ų